![molecular formula C7H12F3NO2S2 B6603067 rac-(3R,4S)-N,N-dimethyl-4-(trifluoromethyl)thiolane-3-sulfonamide, trans CAS No. 2230807-90-4](/img/structure/B6603067.png)
rac-(3R,4S)-N,N-dimethyl-4-(trifluoromethyl)thiolane-3-sulfonamide, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(3R,4S)-N,N-dimethyl-4-(trifluoromethyl)thiolane-3-sulfonamide, trans (also known as rac-DMTTS) is a compound used in scientific research and laboratory experiments. It is a chiral compound composed of a sulfonamide group and a trifluoromethylthiolane group. Rac-DMTTS is a colorless and odorless liquid with a melting point of -20°C and a boiling point of 183-185°C. Rac-DMTTS has many potential applications in the scientific and laboratory fields.
Mechanism of Action
Rac-DMTTS works by binding to specific sites on the target molecule. This binding causes the molecule to change its shape, which in turn affects the molecule's properties. The binding of rac-DMTTS to the target molecule can also affect the molecule's ability to interact with other molecules.
Biochemical and Physiological Effects
Rac-DMTTS has been studied for its biochemical and physiological effects. Studies have shown that rac-DMTTS can increase the activity of certain enzymes, affect the activity of certain proteins, and affect the activity of certain hormones. Rac-DMTTS has also been shown to affect the permeability of cell membranes.
Advantages and Limitations for Lab Experiments
Rac-DMTTS has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Rac-DMTTS is also a relatively stable compound, and it does not degrade easily. However, rac-DMTTS can be toxic if handled improperly, and it can be flammable if exposed to heat or flame.
Future Directions
The potential applications of rac-DMTTS are vast, and there are many potential future directions for research. One potential direction is to study the effects of rac-DMTTS on the properties of other compounds and molecules. Another potential direction is to study the effects of rac-DMTTS on the activity of enzymes and proteins. Additionally, rac-DMTTS could be studied for its potential use in drug design and development. Finally, rac-DMTTS could be studied for its potential use in the development of new materials.
Synthesis Methods
Rac-DMTTS is synthesized through a two-step process. The first step involves the reaction of 4-fluorothiophenol with N-methyl-3-sulfonamidopropan-1-amine to form a racemic mixture of 4-fluorothiophenyl-3-sulfonamido-1-methylpropane. The second step involves the reaction of the racemic mixture with trifluoromethylthiolane to form rac-DMTTS.
Scientific Research Applications
Rac-DMTTS has been studied extensively for its potential use in scientific research. It has been used to study the effects of chirality on the properties of organic molecules, to study the effects of chirality on the properties of pharmaceuticals, and to study the effects of chirality on the properties of other compounds. Rac-DMTTS has also been used to study the effects of chirality on the properties of enzymes and proteins.
properties
IUPAC Name |
(3S,4R)-N,N-dimethyl-4-(trifluoromethyl)thiolane-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NO2S2/c1-11(2)15(12,13)6-4-14-3-5(6)7(8,9)10/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZOZSJSUNVFOMH-PHDIDXHHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1CSCC1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)S(=O)(=O)[C@@H]1CSC[C@H]1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.